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Compound of Interest

Compound Name: 3-Methoxycyclohexene

Cat. No.: B1595103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, storage, and handling

precautions for 3-Methoxycyclohexene (CAS No. 2699-13-0). Adherence to these guidelines

is crucial for maintaining a safe laboratory environment and ensuring the integrity of research

and development activities.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 3-Methoxycyclohexene
is fundamental to its safe handling.[1][2][3][4]
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Property Value

Molecular Formula C₇H₁₂O[1][2][3][4]

Molecular Weight 112.17 g/mol [1][2][3][4]

Appearance Colorless to almost colorless clear liquid[3]

Boiling Point 133 °C to 137.3°C at 760 mmHg[1][3]

Flash Point 26.9°C to 27°C[1][3]

Density / Specific Gravity 0.89 g/cm³ to 0.92 (20/20)[1][3]

Refractive Index 1.4530-1.4570 to 1.46[1][3]

Vapor Pressure 8.78 mmHg at 25°C[1]

Hazard Identification and GHS Classification
3-Methoxycyclohexene is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[2][3]

Skin corrosion/irritation 2 H315: Causes skin irritation[2]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[2]

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation[2]

Signal Word: Warning[2][3]
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Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

paramount to minimizing exposure risks.

Engineering Controls
Use only outdoors or in a well-ventilated area.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][5]

Ensure adequate ventilation, especially in confined areas.[5]

Personal Protective Equipment
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

[5]

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[3][5]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection may not be required. However, if vapours or mists are generated, a suitable

respirator should be worn.[5]

General Hygiene
Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.

Contaminated work clothing should not be allowed out of the workplace.

Storage Requirements
Proper storage of 3-Methoxycyclohexene is critical for maintaining its stability and preventing

hazardous situations.
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Storage Condition Recommendation

Ventilation Store in a well-ventilated place.[3][5]

Temperature
Keep cool.[3][5] Recommended storage

temperature <15°C in a cool and dark place.[3]

Container Keep container tightly closed.[3][5]

Incompatible Materials Keep away from strong oxidizing agents.[5]

Ignition Sources
Keep away from heat, sparks, open flames, and

hot surfaces. No smoking.[3][5]

Grounding
Ground/bond container and receiving

equipment.[3][5]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route Immediate Action Follow-up

Inhalation Move to Fresh Air

Skin Contact
Remove Contaminated Clothing
Rinse Skin with Water for 15 min

Eye Contact
Rinse Cautiously with Water

for Several Minutes

Ingestion Call a POISON CENTER or Doctor

Seek Medical Attention
if Unwell

Wash Contaminated Clothing
Before Reuse

Remove Contact Lenses
if Present and Easy to Do

If irritation persists
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Spill Occurs

Eliminate Ignition Sources
(No Smoking, No Sparks, No Flames)

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Protective Clothing)

Contain Spill with
Inert Absorbent Material

Collect with Non-Sparking Tools
into a Closed Container

Dispose of Waste According to
Approved Procedures

Spill Cleaned

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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